Cas no 174671-93-3 (7-fluoro-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 7-fluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 174671-93-3
• MF: C₇H₆BFO₂
• MW: 151.930745601654
• MDL: MFCD22415414
• CID: 4557840
• PubChem ID: 11845754
• Update Time: 2025-09-20

7-fluoro-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-fluorobenzo[c][1,2]oxaborol-1(3h)-ol
• 7-fluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• 2,1-Benzoxaborole, 7-fluoro-1,3-dihydro-1-hydroxy-
• 7-fluoro-1-hydroxy-3H-2,1-benzoxaborole
• TQP1537
• 7-fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• DB-100718
• SCHEMBL595746
• 174671-93-3
• D75434
• LIGKOZHDSGAHME-UHFFFAOYSA-N
• SCHEMBL500775
• HS-8797
• CHEMBL212684
• Z1504683266
• 7-fluoro-3H-2,1-benzoxaborol-1-ol
• AKOS040768781
• MFCD22415414
• DTXSID401240120
• CS-0093707
• EN300-262840

• MDL： MFCD22415414
• Inchi： 1S/C7H6BFO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3,10H,4H2
• InChI Key： LIGKOZHDSGAHME-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2COB(C=21)O

Computed Properties

• Exact Mass: 152.0444878 g/mol
• Monoisotopic Mass: 152.0444878 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Molecular Weight: 151.93